Cas no 154927-02-3 (1-Benzyl-5-methyl-1H-pyrazole-4-carbaldehyde)

1-Benzyl-5-methyl-1H-pyrazole-4-carbaldehyde is a versatile pyrazole-based aldehyde compound used primarily as a key intermediate in organic synthesis and pharmaceutical research. Its structure features a benzyl group at the 1-position and a formyl group at the 4-position, making it a valuable precursor for the development of heterocyclic compounds, including potential bioactive molecules. The methyl substitution at the 5-position enhances its stability and reactivity in various chemical transformations. This compound is particularly useful in the synthesis of pyrazole derivatives, which are of interest in medicinal chemistry due to their diverse pharmacological properties. High purity and consistent quality ensure reliable performance in research and industrial applications.

1-Benzyl-5-methyl-1H-pyrazole-4-carbaldehyde structure

154927-02-3 structure

Product Name:1-Benzyl-5-methyl-1H-pyrazole-4-carbaldehyde

CAS No:154927-02-3

MF:C₁₂H₁₂N₂O

MW:200.236482620239

CID:2128677

PubChem ID:3151097

Update Time:2025-05-27

1-Benzyl-5-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-Benzyl-5-methyl-1H-pyrazole-4-carbaldehyde
- SR-01000325673-1
- 5-Methyl-1-(phenylmethyl)-1H-pyrazole-4-carboxaldehyde
- 154927-02-3
- 1-benzyl-5-methylpyrazole-4-carbaldehyde
- DTXSID001207499
- DB-363318
- SR-01000325673
- AKOS000300689
- CS-0324286
- MDL： MFCD07186324
- Inchi： 1S/C12H12N2O/c1-10-12(9-15)7-13-14(10)8-11-5-3-2-4-6-11/h2-7,9H,8H2,1H3
- InChI Key： RXFUVCOXOVBENJ-UHFFFAOYSA-N
- SMILES： O=CC1C=NN(C=1C)CC1C=CC=CC=1

Computed Properties

Exact Mass: 200.094963011g/mol
Monoisotopic Mass: 200.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 34.9Å²

1-Benzyl-5-methyl-1H-pyrazole-4-carbaldehyde Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

1-Benzyl-5-methyl-1H-pyrazole-4-carbaldehyde Pricemore >>

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TRC	B537048-10mg	1-Benzyl-5-methyl-1H-pyrazole-4-carbaldehyde	154927-02-3		10mg	$ 50.00	2022-06-07
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ0552-5G	1-benzyl-5-methyl-1H-pyrazole-4-carbaldehyde	154927-02-3	95%	5g	￥ 5,643.00	2023-04-04
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